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Compound of Interest

Compound Name: MD-39-AM

Cat. No.: B1675982

A comprehensive analysis of the potent loop diuretic, furosemide, is provided below, in the
absence of available data for the compound MD-39-AM. Initial searches for "MD-39-AM" did
not yield any relevant scientific literature or experimental data pertaining to its diuretic
properties. Therefore, a direct comparison with furosemide is not feasible at this time.

This guide offers an in-depth look at furosemide, a widely researched and clinically significant
diuretic, covering its mechanism of action, quantitative efficacy data, and standard
experimental protocols.

Furosemide: A Potent Loop Diuretic

Furosemide is a potent loop diuretic used in the treatment of edema associated with congestive
heart failure, liver cirrhosis, and renal disease, as well as hypertension.[1][2][3][4][5]

Mechanism of Action

Furosemide exerts its diuretic effect by inhibiting the Na+/K+/2Cl- cotransporter in the thick
ascending limb of the Loop of Henle.[1][2][6] This inhibition prevents the reabsorption of
sodium, potassium, and chloride ions, leading to an increased excretion of these ions and,
consequently, water.[2] This action disrupts the counter-current multiplication mechanism,
which is crucial for the concentration of urine.[6] The result is a significant increase in urine
output (diuresis) and a reduction in extracellular fluid volume.[3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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